Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate

• IUPAC Name: ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate
• InChI: InChI=1S/C23H27N3O6S/c1-3-32-23(29)18-4-10-21(11-5-18)33(30,31)26-14-12-17(13-15-26)22(28)25-20-8-6-19(7-9-20)24-16(2)27/h4-11,17H,3,12-15H2,1-2H3,(H,24,27)(H,25,28)
• InChI Key: QJKOEAAEHDAHFT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)NC(=O)C
• Molecular Formula: C23H27N3O6S
• Molecular Weight: 473.5 g/mol

Description

Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate, also known as EPPS, is a chemical compound that has gained significant attention in the scientific community due to its unique properties. EPPS is a sulfonated benzoate derivative that is commonly used as a buffer in biochemical and physiological experiments.

Mechanism of Action

The mechanism of action of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate involves its ability to maintain a stable pH in the reaction medium. Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is a zwitterionic buffer that can accept or donate protons depending on the pH of the medium. At a pH below its pKa, Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate acts as a proton acceptor, while at a pH above its pKa, it acts as a proton donor. This property of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate makes it an effective buffer in experiments that require a stable pH.
Biochemical and Physiological Effects:
Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has been shown to have minimal effects on the biochemical and physiological properties of the samples being studied. It does not interfere with the activity of enzymes or the stability of proteins. Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has also been shown to have minimal toxicity in cell culture experiments.

Advantages and Limitations for Lab Experiments

The advantages of using Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate as a buffer in lab experiments include its ability to maintain a stable pH over a wide range, its minimal effects on the biochemical and physiological properties of the samples being studied, and its low toxicity. However, Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate has some limitations, such as its inability to buffer at a pH below 7.2 and its limited solubility in water.

Future Directions

There are several future directions for the use of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate in lab experiments. One direction is the development of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate derivatives that have improved solubility and buffering capacity. Another direction is the use of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate in experiments that require a stable pH in the presence of metal ions. Finally, the use of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate in the study of membrane proteins and lipid bilayers is an area of future research.

Synthesis Methods

The synthesis method of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate involves the reaction of 4-(4-aminophenyl)piperidine-1-carboxamide with ethyl 4-chlorobenzenesulfonate in the presence of a base. The reaction yields Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate as a white solid, which is then purified by recrystallization. The purity of Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate can be determined by high-performance liquid chromatography (HPLC).

Scientific Research Applications

Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is widely used as a buffer in biochemical and physiological experiments. It is a zwitterionic buffer that has a pKa of 8.0, which makes it suitable for experiments that require a pH range of 7.2 to 9.2. Ethyl 4-[4-[(4-acetamidophenyl)carbamoyl]piperidin-1-yl]sulfonylbenzoate is commonly used in experiments that involve the study of proteins, enzymes, and nucleic acids. It is also used in biological assays that require a stable pH, such as ELISA and western blotting.